![molecular formula C12H13F3O3 B8081221 4-[4-(Trifluoromethoxy)phenyl]oxan-4-ol](/img/structure/B8081221.png)
4-[4-(Trifluoromethoxy)phenyl]oxan-4-ol
Overview
Description
The compound identified by the Chemical Identifier “4-[4-(Trifluoromethoxy)phenyl]oxan-4-ol” is a chemical substance with specific properties and applications. This compound is of interest in various scientific fields due to its unique chemical structure and reactivity.
Preparation Methods
Synthetic Routes and Reaction Conditions: The preparation of “4-[4-(Trifluoromethoxy)phenyl]oxan-4-ol” involves specific synthetic routes and reaction conditions. The synthesis typically requires precise control of temperature, pressure, and the use of specific catalysts to achieve the desired chemical structure. Detailed information on the exact synthetic routes and reaction conditions can be found in specialized chemical literature and patents .
Industrial Production Methods: Industrial production of “this compound” involves scaling up the laboratory synthesis methods to produce the compound in larger quantities. This process often requires optimization of reaction conditions to ensure high yield and purity. Industrial production methods may also involve continuous flow processes and the use of advanced chemical reactors to achieve efficient and cost-effective production .
Chemical Reactions Analysis
Types of Reactions: “4-[4-(Trifluoromethoxy)phenyl]oxan-4-ol” undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the specific functional groups present in the compound and the reaction conditions used.
Common Reagents and Conditions: Common reagents used in the reactions of “this compound” include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, solvent, and pH, play a crucial role in determining the outcome of these reactions .
Major Products Formed: The major products formed from the reactions of “this compound” depend on the specific reaction pathway and conditions. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in the formation of substituted products .
Scientific Research Applications
“4-[4-(Trifluoromethoxy)phenyl]oxan-4-ol” has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology and medicine, it may be studied for its potential therapeutic effects and interactions with biological molecules. In industry, “this compound” can be used in the production of specialized materials and chemicals .
Mechanism of Action
The mechanism of action of “4-[4-(Trifluoromethoxy)phenyl]oxan-4-ol” involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors, enzymes, or other biomolecules, leading to changes in cellular processes. Detailed studies on the molecular targets and pathways involved can provide insights into the compound’s biological activity and potential therapeutic applications .
Comparison with Similar Compounds
Similar Compounds: Similar compounds to “4-[4-(Trifluoromethoxy)phenyl]oxan-4-ol” include other chemical substances with related structures and properties. These compounds may share similar reactivity and applications but may differ in specific functional groups or molecular configurations .
Uniqueness: The uniqueness of “this compound” lies in its specific chemical structure and the resulting properties. This compound may offer advantages in certain applications due to its unique reactivity or interactions with biological molecules .
Conclusion
“this compound” is a compound of significant interest in various scientific fields Its unique chemical structure and reactivity make it valuable for research and industrial applications
Properties
IUPAC Name |
4-[4-(trifluoromethoxy)phenyl]oxan-4-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F3O3/c13-12(14,15)18-10-3-1-9(2-4-10)11(16)5-7-17-8-6-11/h1-4,16H,5-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IXMXEBQZRJQCKB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(C2=CC=C(C=C2)OC(F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCC1(C2=CC=C(C=C2)OC(F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13F3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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